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Compound of Interest

Compound Name: Dibutyl methyl phosphate

CAS No.: 7242-59-3

Cat. No.: B3056568

Get Quote

Advanced Characterization, Synthesis, and Application
as a Chemical Warfare Agent Simulant[1]
Executive Summary
Dibutyl methyl phosphate (DBMP), CAS 7242-59-3, is a mixed trialkyl phosphate ester

primarily utilized in defense research as a structural and physical simulant for G-series nerve

agents (e.g., Sarin, Soman). Unlike its phosphonate analogs (such as dimethyl

methylphosphonate, DMMP), DBMP retains the phosphate core (P-O-C linkages), making it a

critical model for studying the hydrolytic stability and decontamination kinetics of

organophosphorus compounds without the extreme lethality of actual chemical warfare agents

(CWAs).

This guide provides a definitive technical profile of DBMP, synthesizing verified

physicochemical data, self-validating synthesis protocols, and mechanistic degradation

pathways to support high-fidelity experimental design.

Physicochemical Profile
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The following data distinguishes DBMP (neutral triester) from its acidic hydrolysis product,

dibutyl phosphate (DBP, CAS 107-66-4), a common contaminant in commercial samples.

Property Value Condition/Note

CAS Number 7242-59-3 Unique Identifier

Molecular Formula C₉H₂₁O₄P

Molecular Weight 224.23 g/mol

Physical State Colorless Liquid At STP

Boiling Point 58 °C @ 7 Torr (Vacuum) [1]

Density 1.1083 g/cm³ @ 20 °C [1]

Solubility Hydrophobic

Soluble in alcohols, CHCl₃,

toluene; low water solubility.[1]

[2]

Vapor Pressure ~0.05 mmHg
@ 25 °C (Estimated based on

homologs)

Flash Point >100 °C Combustible

Technical Note: Researchers must verify the purity of DBMP via ³¹P NMR prior to use in kinetic

studies. Commercial "technical grade" samples often contain 1–5% dibutyl phosphate (acidic),

which can catalyze auto-hydrolysis and skew decontamination data.

Synthesis & Production Protocols
To ensure high purity for analytical standards, the Michaelis-Becker reaction is the preferred

synthetic route over direct esterification, as it minimizes the formation of acidic byproducts.
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Protocol: Michaelis-Becker Synthesis of DBMP
Objective: Synthesize high-purity Dibutyl methyl phosphate from Dibutyl phosphite.

Reagents:

Dibutyl phosphite (CAS 1809-19-4)

Sodium Hydride (NaH), 60% dispersion in oil

Methyl Iodide (MeI)

Tetrahydrofuran (THF), anhydrous

Workflow:

Activation: In a flame-dried 3-neck flask under inert atmosphere (N₂), suspend NaH (1.1 eq)

in anhydrous THF at 0°C.

Deprotonation: Dropwise add Dibutyl phosphite (1.0 eq). Evolution of H₂ gas indicates the

formation of Sodium dibutyl phosphite. Stir until H₂ evolution ceases.

Alkylation: Cool the solution to -10°C. Add Methyl Iodide (1.2 eq) dropwise to minimize

exothermic runaway.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours.

Workup: Quench with saturated NH₄Cl. Extract with diethyl ether. Wash organic layer with

water and brine. Dry over MgSO₄.

Purification: Distill under reduced pressure (vacuum) to isolate DBMP.

Visualization: Synthesis Pathway
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Figure 1: Step-wise synthesis of DBMP via the Michaelis-Becker route, ensuring regiospecific

methylation.

Analytical Characterization
Accurate identification of DBMP requires distinguishing it from phosphonate simulants (like

DMMP) and degradation products.

Nuclear Magnetic Resonance (NMR)
³¹P NMR: This is the diagnostic standard.

DBMP (Phosphate): Resonates at -1.0 to +1.0 ppm (relative to 85% H₃PO₄).

Contrast: Phosphonates (e.g., DMMP) resonate downfield at ~30–35 ppm. This shift

difference is due to the shielding effect of the extra oxygen atom in the phosphate ester

[2].

¹H NMR:

Methyl doublet (P-O-CH₃) at ~3.7 ppm (

Hz).

Butyl multiplets at 0.9–1.7 ppm and 4.0 ppm (P-O-CH₂-).

Mass Spectrometry (GC-MS)
Molecular Ion: m/z 224 (weak).

Base Peak: Typically m/z 99 (protonated phosphoric acid fragment) or m/z 155 (loss of butyl

group).

Fragmentation Pattern: Sequential loss of alkene (butene) via McLafferty rearrangement is

characteristic of butyl esters.

Application in Defense Research (CWA Simulant)
DBMP is engineered to mimic the physical behavior of nerve agents without the acute toxicity.
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Feature
Nerve Agent
(Sarin/GB)

Simulant (DBMP) Research Utility

Bond Structure P-F (Labile, Toxic)
P-O-C (Stable, Non-

toxic)

DBMP mimics the

molecular size and

lipophilicity but not the

reactivity of the

leaving group.

Viscosity Low Medium-Low

Suitable for testing

aerosol dispersion

and filter penetration.

Hydrolysis Rapid (forms HF) Slow (forms Methanol)

Used to test catalytic

decontamination

materials (e.g., MOFs,

enzymes) where

substrate turnover is

the metric.

Key Application - Decontamination Testing: DBMP is used to challenge functionalized textiles

and Metal-Organic Frameworks (MOFs). Because the P-O-C bond is more stable than the P-F

bond in Sarin, a decontaminant that successfully hydrolyzes DBMP is statistically likely to be

effective against the live agent (conservative positive predictor).

Degradation & Decontamination Mechanisms
Understanding the hydrolysis of DBMP is vital for environmental fate modeling and

decontamination verification.

Hydrolysis Pathways
Alkaline Hydrolysis (SN2 @ P): Nucleophilic attack by OH⁻ at the phosphorus center. The

methoxy group is the better leaving group compared to butoxy.

Product: Dibutyl phosphate + Methanol.

Acidic Hydrolysis: Protonation of the phosphoryl oxygen followed by water attack.
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Product: Mixture of Dibutyl phosphate and Methyl butyl phosphate.

Visualization: Hydrolysis Logic
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Figure 2: Primary degradation pathways. Note that the P-OMe bond is generally the first point

of cleavage due to steric accessibility.

Safety & Handling
While DBMP is a simulant, it is an industrial organophosphate and requires rigorous safety

protocols.

Toxicity: DBMP is not a potent acetylcholinesterase (AChE) inhibitor (unlike DFP or

Paraoxon). It lacks the anhydride or halide leaving group necessary for rapid

phosphorylation of the serine residue in the enzyme active site [3].

Hazards:

Skin/Eye: Moderate irritant. Prolonged exposure can cause dermatitis.

Inhalation: Mist may cause respiratory irritation.

PPE Requirements: Nitrile gloves, safety goggles, and fume hood ventilation are mandatory.
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Spill Management: Absorb with vermiculite. Neutralize surfaces with dilute NaOH to ensure

hydrolysis of residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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